Cas no 6959-57-5 (4,6-Cinnolinedithiol)

• Product Name: 4,6-Cinnolinedithiol
• CAS No: 6959-57-5
• MF: C₈H₆N₂S₂
• MW: 194.276638507843
• CID: 503709
• PubChem ID: 5356761
• Update Time: 2025-04-19

4,6-Cinnolinedithiol Chemical and Physical Properties

Names and Identifiers

• 4,6-Cinnolinedithiol
• 6-sulfanyl-1H-cinnoline-4-thione
• 4,6-Dimercapto-cinnolin
• 6-mercapto-1H-cinnoline-4-thione
• AC1NS9O9
• AG-G-71103
• CTK2F3165
• NCIOpen2_000146
• NSC66070
• NSC 66070
• UNII-8ZFW97NG01
• 8ZFW97NG01
• NSC-66070
• cinnoline-4,6-dithiol
• 6959-57-5
• DTXSID00219857

• Inchi： 1S/C8H6N2S2/c11-5-1-2-7-6(3-5)8(12)4-9-10-7/h1-4,11H,(H,10,12)
• InChI Key： GUHCAUVWTGZWOL-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C(C=NN2)=S)C=1

Computed Properties

• Exact Mass: 193.99738
• Monoisotopic Mass: 193.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 24.39
• LogP: 2.20720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines